4-(3-Fluorophenoxy)-2,2-dimethylbutanoic acid

Specification

• Molecular Formula: C12H15FO3
• Molecular Weight: 226.24 g/mol
• IUPAC Name: 4-(3-fluorophenoxy)-2,2-dimethylbutanoic acid
• Standard InChI: InChI=1S/C12H15FO3/c1-12(2,11(14)15)6-7-16-10-5-3-4-9(13)8-10/h3-5,8H,6-7H2,1-2H3,(H,14,15)
• Standard InChI Key: HSAUHZVBVVJXAB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCOC1=CC(=CC=C1)F)C(=O)O

Introduction

Overview of 4-(3-Fluorophenoxy)-2,2-dimethylbutanoic Acid

This compound is likely an organic molecule containing a fluorophenoxy group attached to a butanoic acid backbone with two methyl groups at the second carbon. Such structures are often studied for their potential applications in pharmaceuticals, agrochemicals, or materials science.

Potential Areas of Study

If this compound were to be examined in detail, the following aspects would be relevant:

Synthesis

The synthesis of such compounds generally involves:

• Formation of the fluorophenoxy intermediate through nucleophilic substitution.

• Alkylation or esterification to introduce the butanoic acid moiety.

• Purification using recrystallization or chromatography.

Spectroscopic Characterization

• NMR Spectroscopy:

  • $^1H$-NMR and $^{13}C$-NMR would confirm the structure by identifying chemical shifts corresponding to aromatic protons, methyl groups, and the carboxylic acid.

• Mass Spectrometry (MS):

  • Confirms molecular weight and fragmentation patterns.

• Infrared (IR) Spectroscopy:

  • Identifies functional groups such as -COOH (broad peak around 2500–3300 cm$^{-1}$) and C-F bonds (sharp peaks near 1000–1400 cm$^{-1}$).

Applications

Depending on its structure, this compound could be explored for:

• Pharmaceutical activity (e.g., as a drug intermediate or active pharmaceutical ingredient).

• Agrochemical applications (e.g., as a herbicide or pesticide precursor).

• Material science uses due to its fluorinated aromatic properties.

Hypothetical Data Table

Property	Value/Description
Molecular Formula	$C_{12}H_{15}FO_3$
Molecular Weight	~226 g/mol
Melting Point	Not available; likely ~100–150°C
Solubility	Soluble in polar organic solvents
Functional Groups	Carboxylic acid, fluorophenoxy
Potential Applications	Pharmaceuticals, agrochemicals